Cas no 20969-32-8 (Bromo-4-(diethoxymethyl)-thiophene)

Bromo-4-(diethoxymethyl)-thiophene structure

20969-32-8 structure

Product Name:Bromo-4-(diethoxymethyl)-thiophene

CAS No:20969-32-8

MF:C₉H₁₃BrO₂S

MW:265.167320966721

MDL:MFCD32215237

CID:5074439

Update Time:2026-03-01

Bromo-4-(diethoxymethyl)-thiophene Chemical and Physical Properties

Names and Identifiers

- Bromo-4-(diethoxymethyl)-thiophene
- Bromo-4-(diethoxymethyl)-thiophene,
- MDL： MFCD32215237
- Inchi： 1S/C9H13BrO2S/c1-3-11-9(12-4-2)7-5-13-6-8(7)10/h5-6,9H,3-4H2,1-2H3
- InChI Key： AKDNDWACGKDMRW-UHFFFAOYSA-N
- SMILES： BrC1=CSC=C1C(OCC)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 140
XLogP3: 2.7
Topological Polar Surface Area: 46.7

Bromo-4-(diethoxymethyl)-thiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB559427-1g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		1g	€217.60	2025-04-20
abcr	AB559427-5g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		5g	€644.40	2025-04-20
abcr	AB559427-10g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		10g	€1056.30	2025-04-20
abcr	AB559427-1 g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		1g	€148.00	2023-06-14
abcr	AB559427-5 g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		5g	€463.50	2023-06-14
abcr	AB559427-10 g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		10g	€746.70	2023-06-14
Aaron	AR021QQP-1g	Bromo-4-(diethoxymethyl)-thiophene,	20969-32-8	95%	1g	$198.00	2025-02-13
Aaron	AR021QQP-5g	Bromo-4-(diethoxymethyl)-thiophene,	20969-32-8	95%	5g	$593.00	2025-02-13
abcr	AB559427-250mg	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		250mg	€146.20	2025-04-20
abcr	AB559427-25g	Bromo-4-(diethoxymethyl)-thiophene; .	20969-32-8		25g	€2024.80	2025-04-20

Bromo-4-(diethoxymethyl)-thiophene Related Literature

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Analyst, 1966,91, 208-210
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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